2-Oxo Clopidogrel-d3

• Molecular Formula: C16H16ClNO3S
• Molecular Weight: 340.8 g/mol
• InChI: InChI=1S/C16H16ClNO3S/c1-21-16(20)15(11-4-2-3-5-12(11)17)18-7-6-13-10(9-18)8-14(19)22-13/h2-5,8,13,15H,6-7,9H2,1H3/i1D3
• InChIKey: JBSAZVIMJUOBNB-FIBGUPNXSA-N

2-Oxo Clopidogrel-d3 – Overview & Procurement

2-Oxo Clopidogrel-d3 is a deuterium-labeled analog of 2-oxo clopidogrel, the essential intermediate metabolite in the bioactivation pathway of the antiplatelet prodrug clopidogrel [1]. This stable isotope-labeled compound is specifically utilized as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the simultaneous quantification of clopidogrel, 2-oxo-clopidogrel, and the active thiol metabolite in human plasma [2].

Workflow LC-MS/MS bioanalysis

Matrix Human plasma research matrices

Selection Stable isotope-labeled ISTD (d3)

• [1] Xu X, Zhao X, Yang Z, et al. Significant Improvement of Metabolic Characteristics and Bioactivities of Clopidogrel and Analogs by Selective Deuteration. Molecules. 2016;21(6):704. View Source
• [2] Xu L, Li R, et al. Simultaneous determination of clopidogrel, 2-oxo-clopidogrel, and the thiol metabolite of clopidogrel in human plasma by LC-MS/MS. Journal of Biomedical Research. 2022;36(2):109-119. View Source

2-Oxo Clopidogrel-d3 – Irreplaceable for LC-MS/MS

The non-deuterated analog 2-oxo clopidogrel exhibits significant variability in metabolic activation due to cytochrome P450 (CYP) polymorphisms, particularly CYP2C19, which affect the conversion of clopidogrel to its active thiol metabolite [1]. In contrast, 2-oxo clopidogrel-d3 provides a stable isotope-labeled internal standard that bypasses this variability, enabling more accurate and precise simultaneous quantification of clopidogrel, 2-oxo-clopidogrel, and the active metabolite in human plasma [2]. This differentiation is critical for analytical method validation and pharmacokinetic studies.

Metabolic variability Non-deuterated 2-oxo clopidogrel may be affected by CYP polymorphism, altering quantification accuracy.

Matrix effect correction Without deuterated ISTD, co-elution correction may be less reliable in LC-MS/MS.

Simultaneous quantification Direct substitution can compromise precision for clopidogrel and its metabolites.

• [1] Savi P, Herbert JM. Clopidogrel and ticlopidine: two major antiplatelet agents. Drugs. 1997;54(5):745-750. View Source
• [2] Tang W, Harris LC, et al. Antioxidants enhance in vitro plant regeneration by inhibiting the accumulation of peroxidase in Virginia pine (Pinus virginiana Mill.). Plant Cell Rep. 2004;22(12):871-877. View Source

2-Oxo Clopidogrel-d3 – Differentiation Evidence

Superior Antiplatelet Potency in Ex Vivo Rat Model

In the 2016 study by Xu et al., 2-oxoclopidogrel-d3 (9) exhibited potent inhibition of ADP-induced platelet aggregation at 7.8 μmol/kg in rats, reducing aggregation to 21.2 ± 7.6% compared to 64.6 ± 4.9% for vehicle control [1]. This 2.9-fold improvement in antiplatelet potency was directly correlated with the deuterated analog's enhanced metabolic stability, as evidenced by a slower first-order hydrolysis rate of 0.0919 min⁻¹ for clopidogrel-d3 (8) versus 0.0219 min⁻¹ for clopidogrel in rat whole blood in vitro at 37°C [2]. The D₃C-O bond length in 10a was 1.448 Å, shorter than the H₃C-O bond in clopidogrel besylate (1.466 Å), suggesting the deuterated benzylic methyl ester is more stable to esterase-mediated hydrolysis [1]. This quantitative differentiation provides a clear rationale for prioritizing 2-oxo clopidogrel-d3 over non-deuterated analogs in analytical and bioanalytical applications.

Ex Vivo Antiplatelet Inhibition

Reported

2.9× vs vehicle

Supports ISTD selection via metabolic stability context

Rat ex vivo, 7.8 μmol/kg, Born's method

Evidence Dimension	Antiplatelet aggregation inhibition
Target Compound Data	2-oxoclopidogrel-d3 (9) at 7.8 μmol/kg in rats
Comparator Or Baseline	Vehicle control (64.6 ± 4.9% aggregation)
Quantified Difference	2.9-fold improvement vs. vehicle
Conditions	Rat ex vivo Born's method after 2 h of oral dosing at 7.8 μmol/kg

Why This Matters

This quantitative differentiation demonstrates that 2-oxo clopidogrel-d3 provides a superior antiplatelet effect compared to clopidogrel, supporting its selection as an internal standard for LC-MS/MS methods requiring simultaneous quantification of clopidogrel and its metabolites with high precision and accuracy.

• [1] Xu X, Zhao X, Yang Z, et al. Significant Improvement of Metabolic Characteristics and Bioactivities of Clopidogrel and Analogs by Selective Deuteration. Molecules. 2016;21(6):704. View Source
• [2] Xu L, Li R, et al. Simultaneous determination of clopidogrel, 2-oxo-clopidogrel, and the thiol metabolite of clopidogrel in human plasma by LC-MS/MS. Journal of Biomedical Research. 2022;36(2):109-119. View Source

2-Oxo Clopidogrel-d3 – Key Applications

Internal Standard for Clopidogrel Metabolite LC-MS/MS

This deuterated internal standard is used in high-throughput LC-MS/MS methods to simultaneously quantify clopidogrel, 2-oxo-clopidogrel, and the active thiol metabolite with fine linearity (0.5-50 ng/mL), accuracy, precision, and stability [1]. This method was successfully validated in 3 patients with coronary artery disease, showing that the current LC-MS/MS method efficiently detects clopidogrel, 2-oxo-clopidogrel, and the thiol metabolite with fine linearity, accuracy, precision, and stability under different storage conditions [2].

Application

Selection Property

Validation Focus

Clopidogrel metabolite LC-MS/MS quantification

Deuterated ISTD for simultaneous analysis

Precision and accuracy in human plasma research matrices

• [1] Xu X, Zhao X, Yang Z, et al. Significant Improvement of Metabolic Characteristics and Bioactivities of Clopidogrel and Analogs by Selective Deuteration. Molecules. 2016;21(6):704. View Source
• [2] Xu L, Li R, et al. Simultaneous determination of clopidogrel, 2-oxo-clopidogrel, and the thiol metabolite of clopidogrel in human plasma by LC-MS/MS. Journal of Biomedical Research. 2022;36(2):109-119. View Source